Cas no 15287-80-6 (Butanoic acid,2-methylcyclohexyl ester, trans- (9CI))

Butanoic acid,2-methylcyclohexyl ester, trans- (9CI) structure
15287-80-6 structure
Product Name:Butanoic acid,2-methylcyclohexyl ester, trans- (9CI)
CAS No:15287-80-6
MF:C11H20O2
MW:184.275303840637
CID:120896
PubChem ID:91695905
Update Time:2025-04-18

Butanoic acid,2-methylcyclohexyl ester, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-methylcyclohexyl ester, trans- (9CI)
    • Butanoic acid, 2-methylcyclohexyl ester, trans-
    • Butyric acid, 2-methylcyclohexyl ester, trans-
    • 2-Methylcyclohexyl butyrate, (E)-
    • 15287-80-6
    • HCOITROLBWKDTC-NXEZZACHSA-N
    • Butanoic acid,2-methylcyclohexyl ester,trans-
    • Inchi: 1S/C11H20O2/c1-3-6-11(12)13-10-8-5-4-7-9(10)2/h9-10H,3-8H2,1-2H3/t9-,10-/m1/s1
    • InChI Key: HCOITROLBWKDTC-NXEZZACHSA-N
    • SMILES: O(C(CCC)=O)[C@@H]1CCCC[C@H]1C

Computed Properties

  • Exact Mass: 184.1464
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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